Cas no 1706448-72-7 (5-[4-(2,4-Dichloro-benzyloxy)-3-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine)

• Product Name: 5-[4-(2,4-Dichloro-benzyloxy)-3-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine
• CAS No: 1706448-72-7
• MF: C₁₅H₁₀Cl₂IN₃O₂
• MW: 462.069273471832
• CID: 5191182
• Update Time: 2025-08-03

5-[4-(2,4-Dichloro-benzyloxy)-3-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-[4-(2,4-Dichloro-benzyloxy)-3-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine
• 1,3,4-Oxadiazol-2-amine, 5-[4-[(2,4-dichlorophenyl)methoxy]-3-iodophenyl]-

• Inchi： 1S/C15H10Cl2IN3O2/c16-10-3-1-9(11(17)6-10)7-22-13-4-2-8(5-12(13)18)14-20-21-15(19)23-14/h1-6H,7H2,(H2,19,21)
• InChI Key： PBXJVNYOVLHNIN-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(OCC3=CC=C(Cl)C=C3Cl)C(I)=C2)=NN=C1N

Additional information on 5-[4-(2,4-Dichloro-benzyloxy)-3-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine

Introduction to 5-[4-(2,4-Dichloro-benzyloxy)-3-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine and Its Significance in Modern Chemical Biology

Compounds with unique structural and functional properties continue to drive advancements in the field of chemical biology. Among these, 5-[4-(2,4-Dichloro-benzyloxy)-3-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine (CAS No. 1706448-72-7) stands out due to its intricate molecular architecture and potential applications in pharmaceutical research. This compound, characterized by a complex heterocyclic system, has garnered attention for its role in developing novel therapeutic agents and understanding biological mechanisms at a molecular level.

The molecular structure of 5-[4-(2,4-Dichloro-benzyloxy)-3-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of an [1,3,4]oxadiazole core is particularly noteworthy, as oxadiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The substitution pattern around the phenyl ring further enhances the compound's potential by introducing electrophilic centers that can interact with biological targets.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The iodo and chloro substituents in the benzyloxyphenyl moiety of this compound are strategically positioned to facilitate interactions with biological targets. These groups can participate in various chemical reactions, including nucleophilic aromatic substitution and cross-coupling reactions, which are essential for drug discovery and development.

The synthesis of 5-[4-(2,4-Dichloro-benzyloxy)-3-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations, have been employed to construct the complex framework of the molecule. These techniques not only enhance the efficiency of synthesis but also allow for the introduction of diverse functional groups with minimal side reactions.

The pharmacological potential of this compound has been explored through various preclinical studies. Researchers have focused on its interactions with enzymes such as kinases and phosphodiesterases, which are critical in regulating cellular signaling pathways. Preliminary data suggest that 5-[4-(2,4-Dichloro-benzyloxy)-3-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine exhibits inhibitory activity against several target enzymes, making it a promising candidate for further development as a therapeutic agent.

In addition to its enzymatic activity, the compound has shown potential in modulating receptor signaling pathways. The structural features of the molecule allow it to bind to specific receptors with high affinity, leading to altered cellular responses. This property is particularly relevant in the context of developing treatments for neurological disorders and chronic diseases where receptor dysregulation plays a significant role.

The use of computational modeling and high-throughput screening has accelerated the discovery process for compounds like 5-[4-(2,4-Dichloro-benzyloxy)-3-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine. These tools enable researchers to predict binding affinities and optimize molecular structures for improved efficacy. By integrating experimental data with computational insights, scientists can design more targeted and effective therapeutic agents.

The future prospects of this compound are further enhanced by its versatility in drug design. The modular nature of its structure allows for easy modifications to explore new pharmacological profiles. By systematically altering functional groups or introducing new substituents, researchers can fine-tune the properties of the molecule to address specific therapeutic needs.

In conclusion, 5-[4-(2,4-Dichloro-benzyloxy)-3-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine represents a significant advancement in chemical biology due to its complex structure and multifaceted biological activities. Its synthesis highlights the sophistication of modern synthetic chemistry techniques while its pharmacological potential underscores its importance in drug discovery efforts. As research continues to uncover new applications for this compound and similar derivatives، it is likely to play an increasingly vital role in developing innovative treatments for various diseases.